N-(5-methyl-1,2-oxazol-3-yl)-2-{3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide

• IUPAC Name: N-(5-methyl-1,2-oxazol-3-yl)-2-(3-methyl-7-oxotriazolo[4,5-d]pyrimidin-6-yl)acetamide
• InChI: InChI=1S/C11H11N7O3/c1-6-3-7(15-21-6)13-8(19)4-18-5-12-10-9(11(18)20)14-16-17(10)2/h3,5H,4H2,1-2H3,(H,13,15,19)
• InChI Key: DBZQDNVAXKQTPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CN2C=NC3=C(C2=O)N=NN3C
• Molecular Formula: C11H11N7O3
• Molecular Weight: 289.25 g/mol

Description

Triazoles are a group of five-membered heterocyclic compounds containing two carbon and three nitrogen atoms. They are readily capable of binding in the biological system with a variety of enzymes and receptors and thus show versatile biological activities. Oxazoles are five-membered heterocyclic compounds containing one oxygen atom, one nitrogen atom, and three carbon atoms. They are also known to exhibit a wide range of biological activities.

Synthesis Analysis

The synthesis of triazole derivatives has been widely studied. They can be synthesized through the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido.

Molecular Structure Analysis

The molecular structure of triazoles consists of a five-membered ring with two carbon atoms and three nitrogen atoms. The structure of oxazoles consists of a five-membered ring with three carbon atoms, one nitrogen atom, and one oxygen atom.

Scientific Research Applications

Antifungal Applications

The triazole moiety in F5060-0077 has been extensively explored for its antifungal properties. Triazole-containing compounds, such as fluconazole and voriconazole, are widely used to treat fungal infections. .

Antiviral Potential

Triazoles have also demonstrated antiviral properties. Researchers have investigated their efficacy against various viruses, including HIV, influenza, and herpes simplex virus. .

Anticancer Activity

The triazole scaffold has attracted attention in cancer research. Some triazole derivatives exhibit cytotoxic effects against cancer cells. F5060-0077 might interfere with cancer cell proliferation, angiogenesis, or apoptosis pathways. .

Antioxidant Properties

Triazole derivatives often possess antioxidant activity due to their ability to scavenge free radicals. .

Anti-inflammatory and Analgesic Effects

Certain triazoles exhibit anti-inflammatory and analgesic properties. F5060-0077 might modulate inflammatory pathways or alleviate pain. .

Antiepileptic Potential

Triazole-based compounds have been explored as antiepileptic agents. .

Antihypertensive Applications

Although less explored, some triazole-containing drugs exhibit antihypertensive effects. .

Other Potential Applications

Beyond the mentioned fields, F5060-0077’s triazole moiety could have applications in sedative-hypnotics, antidepressants, and antidiabetic agents. .

Mechanism of Action

The mechanism of action of triazole and oxazole derivatives can vary widely depending on their exact structure and the biological target they interact with. They are known to interact with a variety of enzymes and receptors in the biological system.